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Abstract
Pafolacianine (also known as OTL38 and marketed as Cytalux™) is a folate receptor-targeted

near-infrared (NIR) fluorescent imaging agent. It is comprised of a folate analog, which

provides targeting to cancer cells overexpressing the folate receptor alpha (FRα), conjugated to

the heptamethine cyanine dye S0456. This guide provides a detailed overview of the

photophysical and fluorescent properties of pafolacianine, its mechanism of action, and

relevant experimental protocols for its characterization and use.

Core Photophysical and Fluorescent Properties
Pafolacianine is designed for optimal performance in the near-infrared window, which allows

for deeper tissue penetration and reduced autofluorescence compared to imaging in the visible

spectrum.[1][2] The core photophysical characteristics are summarized below.

Spectroscopic Properties
The absorption and emission spectra of pafolacianine are characteristic of a heptamethine

cyanine dye, with sharp absorption and emission peaks in the near-infrared region.
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Property Value Reference(s)

Absorption Maximum

(λmax,abs)
774 - 776 nm [3]

Absorption Range 760 - 785 nm

Emission Maximum (λmax,em) 794 - 796 nm [3]

Emission Range 790 - 815 nm

Stokes Shift ~20 nm [3]

Molar Absorptivity, Quantum Yield, and Fluorescence
Lifetime
While precise, experimentally determined values for the molar absorptivity (extinction

coefficient), fluorescence quantum yield, and fluorescence lifetime of pafolacianine are not

publicly available in the reviewed literature, typical values for heptamethine cyanine dyes can

be considered for approximation. Heptamethine cyanine dyes are known for their high molar

extinction coefficients. Their quantum yields can be highly dependent on the solvent and local

environment. Similarly, their fluorescence lifetimes are typically in the sub-nanosecond to

nanosecond range.

Photostability
Pafolacianine is reported to exhibit minimal photobleaching under the conditions of

intraoperative imaging. Heptamethine cyanine dyes' photostability can be influenced by their

molecular structure and environment, with some derivatives showing improved stability over

others like Indocyanine Green (ICG).

Mechanism of Action and Cellular Uptake
The efficacy of pafolacianine as a targeted imaging agent is predicated on its specific binding

and internalization into cancer cells that overexpress the folate receptor alpha (FRα).
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Mechanism of Action of Pafolacianine

Extracellular Space
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Clinical Workflow for Pafolacianine-Guided Surgery

Patient Preparation
(Avoid folate supplements 48h prior)

Intravenous Infusion
(0.025 mg/kg over 60 min)

Incubation Period
(1 to 9 hours before surgery)

Surgical Procedure Begins
(Standard white light inspection)

Near-Infrared (NIR) Imaging
(Excitation ~776 nm, Emission ~796 nm)

Identification of Fluorescent Lesions

Resection of Identified Lesions

Histopathological Confirmation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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